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Compound of Interest

Compound Name: 4-Methylpyrimidine

Cat. No.: B018481

This technical guide provides a detailed overview of the key physical properties of 4-
Methylpyrimidine, with a specific focus on its boiling point and density. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Quantitative Physical Properties

The physical characteristics of 4-Methylpyrimidine are well-documented in the scientific
literature. The following table summarizes its boiling point and density, as well as other relevant
physical data.

Property Value Conditions

at standard atmospheric

Boiling Point 141-142 °C
pressure[1][2][3][4][5]
Density 1.031 g/mL at 25 °C[1][2][31[4]
Refractive Index 1.496 at 20 °C[1][2]
Flash Point 105 °F (40.5 °C) closed cup[?]
) o at standard temperature and
Physical Form Liquid
pressure[1][2][3]
Clear colorless to slightly
Appearance [2][3]

yellow
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Experimental Protocols

While specific experimental procedures for the determination of 4-Methylpyrimidine's physical
properties are not detailed in the provided literature, standard analytical methods are typically
employed for such characterizations.

2.1. Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. A common laboratory method for
determining the boiling point of a small sample of a liquid organic compound is the capillary

method.

Experimental Workflow for Boiling Point Determination

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b018481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Setup

Sample Preparation:
Place 2-3 mL of 4-Methylpyrimidine
in a test tube.

:

Capillary Insertion:
Insert a capillary tube (open end down)
into the test tube.

:

Assembly:
Attach the test tube to a thermometer.

:

Heating Bath:
Immerse the assembly in a heating bath
(e.g., paraffin oil).

Measurement

Heating:
Slowly heat the bath while stirring.

:

Observation 1:
Observe a continuous stream of bubbles
emerging from the capillary tube.

:

Cooling:
Remove heat and allow the bath to cool slowly.

Observation 2:
Record the temperature at which the liquid
just begins to enter the capillary tube.

y

Result:
The recorded temperature is the
boiling point of the sample.
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Caption: General workflow for determining the boiling point of a liquid using the capillary
method.

The procedure involves heating the sample in a bath and observing the temperature at which
the liquid's vapor pressure overcomes the external pressure, indicated by a steady stream of
bubbles from an inverted capillary tube. The boiling point is then precisely recorded as the
temperature at which the liquid re-enters the capillary upon cooling.

2.2. Determination of Density

The density of a substance is its mass per unit volume. For liquids like 4-Methylpyrimidine,
density is commonly measured using a pycnometer.

Methodology:

Mass of Empty Pycnometer: The pycnometer is thoroughly cleaned, dried, and its mass is
accurately determined using an analytical balance.

e Mass of Pycnometer with Sample: The pycnometer is filled with 4-Methylpyrimidine,
ensuring no air bubbles are present. The exterior is carefully dried, and the filled pycnometer
is weighed.

e Volume Determination: The mass of the sample is found by subtraction. The volume of the
pycnometer is precisely known or can be calibrated using a liquid of known density, such as
deionized water.

o Density Calculation: The density of 4-Methylpyrimidine is calculated by dividing the mass of
the sample by the volume of the pycnometer. These measurements are typically conducted
at a constant, controlled temperature, as density is temperature-dependent.[6]

Logical Relationships in Physical Property
Determination

The determination of physical properties such as boiling point and density follows a logical
progression from sample acquisition to final data analysis and reporting.
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(e.g., Capillary Method, Pycnometry)
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b - Controlled Pressure (e.g., Temperature, Mass, Volume) (e.g., Boiling Point, Density)
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Caption: Logical flow from sample and method selection to the final reported physical property.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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